Cas no 2411309-36-7 (tert-butyl 6-(2-chloroacetamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate)

• Product Name: tert-butyl 6-(2-chloroacetamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate
• CAS No: 2411309-36-7
• MF: C₂₀H₂₇ClN₂O₃
• MW: 378.892984628677
• CID: 5358368
• PubChem ID: 146094683
• Update Time: 2025-10-29

tert-butyl 6-(2-chloroacetamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 6-[[(2-chloroacetyl)amino]methyl]-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate
• Z3766270928
• tert-butyl 6-[(2-chloroacetamido)methyl]-6-phenyl-2-azaspiro[3.3]heptane-2-carboxylate
• tert-butyl 6-(2-chloroacetamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate

• Inchi： 1S/C20H27ClN2O3/c1-18(2,3)26-17(25)23-13-19(14-23)10-20(11-19,12-22-16(24)9-21)15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3,(H,22,24)
• InChI Key： LOIDSRZIEBSFJQ-UHFFFAOYSA-N
• SMILES： ClCC(NCC1(C2C=CC=CC=2)CC2(CN(C(=O)OC(C)(C)C)C2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 538
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6

Additional information on tert-butyl 6-(2-chloroacetamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate

Introduction to Tert-butyl 6-(2-chloroacetamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate (CAS No. 2411309-36-7)

Tert-butyl 6-(2-chloroacetamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2411309-36-7, belongs to a class of spirocyclic azaspiranes, which are known for their intriguing pharmacological properties. The presence of a tert-butyl group, a chloroacetamido moiety, and a phenyl ring contributes to its complex molecular architecture, making it a promising candidate for further investigation in drug discovery.

The compound’s structure is characterized by a spirocyclic core, which consists of two fused rings: a seven-membered heptane ring and a six-membered azacyclohexane ring. This unique arrangement imparts rigidity to the molecule, potentially influencing its interactions with biological targets. The 6-(2-chloroacetamido)methyl substituent introduces a polar and hydrogen-bonding capable group, which could enhance solubility and binding affinity. Additionally, the 6-phenyl group adds hydrophobicity and may contribute to the compound’s stability and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in developing novel therapeutic agents. Spirocyclic structures often exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to acyclic analogs. This has led to increased interest in azaspiranes, particularly those featuring nitrogen-containing heterocycles, as they have shown promise in various preclinical studies.

The chloroacetamido moiety in Tert-butyl 6-(2-chloroacetamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate is particularly noteworthy, as it has been implicated in the design of bioactive molecules targeting specific enzymatic or receptor pathways. Chloroacetamide derivatives are well-documented for their role in modulating biological processes, including inflammation and cell proliferation. The tert-butyl group further enhances the compound’s lipophilicity, potentially improving its membrane permeability and facilitating cellular uptake.

In the context of current research, this compound has been explored for its potential applications in treating neurological disorders. Azaspiranes have demonstrated neuroprotective effects in several preclinical models, suggesting their utility in conditions such as Alzheimer’s disease and Parkinson’s disease. The combination of structural rigidity provided by the spirocyclic core and functional groups like the chloroacetamido moiety makes this compound an attractive scaffold for designing next-generation neuroprotective agents.

Furthermore, the phenyl ring in Tert-butyl 6-(2-chloroacetamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate may contribute to its ability to interact with aromatic binding pockets in biological targets. This feature is particularly relevant in drug design, where optimizing interactions with specific residues in proteins or enzymes can lead to improved efficacy and selectivity. The presence of multiple functional groups allows for fine-tuning of physicochemical properties, making it possible to tailor the compound’s behavior for specific therapeutic applications.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that highlight the challenges and opportunities in constructing complex molecular frameworks. The spirocyclic core requires precise stereocontrol during synthesis to ensure the correct connectivity between the two rings. Advances in catalytic methods and asymmetric synthesis have made it possible to achieve high yields and enantiopurity, which are crucial for pharmaceutical applications.

The potential biological activity of Tert-butyl 6-(2-chloroacetamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate has prompted researchers to investigate its interactions with various biological targets. Initial studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The spirocyclic structure could prevent uncontrolled enzyme activity by binding tightly to active sites, thereby modulating inflammatory responses.

Additionally, the compound’s ability to cross the blood-brain barrier has been explored, making it a candidate for central nervous system (CNS) therapies. The balance between lipophilicity and polarizability provided by its structure is critical for CNS drug delivery. Preclinical data indicate that molecules with similar characteristics can effectively penetrate brain tissue while maintaining stability.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with potential targets. These simulations provide valuable insights into how structural modifications might influence biological activity, guiding experimental design and optimization efforts.

In conclusion,Tert-butyl 6-(2-chloroacetamido)methyl-6-phenyl-2-azaspiro3.3heptane-2-carboxylate (CAS No. 2411309-36-7) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and rigid spirocyclic framework positions it as a promising candidate for further exploration in drug discovery. As research continues to uncover new therapeutic applications for azaspiranes and related compounds,this molecule holds significant potential for addressing unmet medical needs across various disease areas.